Cas no 108214-54-6 (1,5-pentanesultam)

1,5-Pentanesultam is a cyclic sulfonamide compound characterized by its five-membered ring structure incorporating a sulfonyl group. This heterocyclic compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid ring structure and polar sulfonyl moiety enhance reactivity and selectivity in nucleophilic substitution and condensation reactions. The compound’s stability under a range of conditions makes it suitable for use in multi-step synthetic processes. Additionally, 1,5-pentanesultam serves as a precursor for sulfonamide-based ligands and catalysts, contributing to its utility in asymmetric synthesis and medicinal chemistry applications.

1,5-pentanesultam structure

Product Name:1,5-pentanesultam

CAS No:108214-54-6

MF:C₅H₁₁NO₂S

MW:149.21134018898

CID:6042378

PubChem ID:13776003

Update Time:2025-06-23

1,5-pentanesultam Chemical and Physical Properties

Names and Identifiers

- 1,5-pentanesultam
- 1,2-Thiazepine, hexahydro-, 1,1-dioxide
- 1,2-Thiazepane 1,1-dioxide
- 1lambda6,2-thiazepane-1,1-dione
- thiazepane 1,1-dioxide
- 108214-54-6
- EN300-6492146
- SCHEMBL72326
- Inchi： 1S/C5H11NO2S/c7-9(8)5-3-1-2-4-6-9/h6H,1-5H2
- InChI Key： NFRGCMIFZVPLSJ-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)CCCCCN1

Computed Properties

Exact Mass: 149.05104977g/mol
Monoisotopic Mass: 149.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 54.6Å²

Experimental Properties

Density: 1.176±0.06 g/cm3(Predicted)
Boiling Point: 152 °C(Press: 1 Torr)
pka: 11.70±0.20(Predicted)

1,5-pentanesultam Pricemore >>

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